Cas no 18212-21-0 (4-Methyl-1,2,3-thiadiazole-5-carboxylic acid)

18212-21-0 structure
Product name:4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
- 4-methylthiadiazole-5-carboxylic acid
- 4-methyl-1,2,3-thiadiazolyl-5-carboxylic acid
- 4-methyl-5-hydroxycarbonyl-1,2,3-thiadiazole
- 5-carboxy-4-methyl-1,2,3-thiadiazole
- 4-methyl-1,2,3-thiodiazole-5-carboxylic acid
- buttpark 30\06-41
- iflab-bb f2630-0005
- timtec-bb sbb005418
- 4-methyl-1,2,3-thiadiazole-5-c
- labotest-bb lt00453848
- otava-bb bb7020410078
- (R)-2-Hydroxymethylpropanoicacid
- BB 0218315
- SY027493
- LT0133
- SCHEMBL452517
- MFCD00173830
- FT-0618980
- 4-Methyl-[1,2,3]thiadiazole-5-carboxylic acid
- W-206298
- CS-B1141
- Z90121760
- NHHQOYLPBUYHQU-UHFFFAOYSA-N
- EN300-13420
- 4-methyl-[1,2,3]thiadiazol-5-carboxylic acid
- F2630-0005
- 4Methyl-[1,2,3]thiadiazole-5-carboxylic acid
- SDCCGMLS-0065716.P001
- 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, 97%
- NK-F 001; SV 03
- 10J-524S
- BP-10765
- AMY24728
- A4029
- WL-323595
- AKOS000104176
- DTXSID40362538
- 18212-21-0
- A26564
- 1,2,3-Thiadiazole-5-carboxylic acid, 4-methyl-
- M3081
- CX1010
- 4-Methyl-1,2,3-Thiadiazole-5-CarboxylicAcid
- 4-methyl-[l,2,3]thiadiazole-5-carboxylic acid
- DTXCID60313587
- STK711191
- ALBB-013993
-
- MDL: MFCD00173830
- Inchi: InChI=1S/C4H4N2O2S/c1-2-3(4(7)8)9-6-5-2/h1H3,(H,7,8)
- InChI Key: NHHQOYLPBUYHQU-UHFFFAOYSA-N
- SMILES: CC1=C(C(=O)O)SN=N1
Computed Properties
- Exact Mass: 143.99900
- Monoisotopic Mass: 143.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.3A^2
- XLogP3: 0.7
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Uncertain
- Density: 1.531
- Melting Point: 169-173 °C (D)
- Boiling Point: 315.2±34.0 °C at 760 mmHg
- Flash Point: 144.4±25.7 °C
- PSA: 91.32000
- LogP: 0.54470
- Solubility: Uncertain
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26-S36/37/39-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Storage Condition:Room temperature
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2630-0005-0.5g |
4-methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 95% | 0.5g |
$19.0 | 2023-11-21 | |
Life Chemicals | F2630-0005-5g |
4-methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 95% | 5g |
$60.0 | 2023-11-21 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20449-5g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, 98% |
18212-21-0 | 98% | 5g |
¥1584.00 | 2023-02-25 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M68560-1g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 1g |
¥56.0 | 2021-09-08 | ||
Enamine | EN300-13420-0.05g |
4-methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 95% | 0.05g |
$19.0 | 2023-04-30 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2240-5g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 96% | 5g |
¥217.0 | 2022-03-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012448-1g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 98% | 1g |
¥79 | 2024-05-25 | |
TRC | M331338-1g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic Acid |
18212-21-0 | 1g |
$ 98.00 | 2023-09-07 | ||
Ambeed | A151218-1g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 96% | 1g |
$10.0 | 2025-02-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012448-25g |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid |
18212-21-0 | 98% | 25g |
¥1629 | 2024-05-25 |
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Related Literature
-
Kodisundaram Paulrasu,Arul Duraikannu,Manikandan Palrasu,Amirthaganesan Shanmugasundaram,Murugavel Kuppusamy,Balasankar Thirunavukkarasu Org. Biomol. Chem. 2014 12 5911
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18212-21-0)4-Methyl-1,2,3-thiadiazole-5-carboxylic acid

Purity:99%
Quantity:100g
Price ($):327.0